Cas no 904813-71-4 (1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904813-71-4
• MF: C₁₈H₂₂N₆OS
• MW: 370.471881389618
• CID: 5425939
• Update Time: 2025-05-19

1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyltriazole-4-carboxamide
• 1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H22N6OS/c1-4-6-7-13-8-10-14(11-9-13)24-12(3)16(21-23-24)17(25)19-18-22-20-15(5-2)26-18/h8-11H,4-7H2,1-3H3,(H,19,22,25)
• InChI Key： LSSFZXFSGFMLAQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CCCC)C=C2)C(C)=C(C(NC2=NN=C(CC)S2)=O)N=N1

Additional information on 1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Exploring the Properties and Applications of CAS No. 904813-71-4: 1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

The compound with CAS No. 904813-71-4, named 1-(4-butylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thiadiazole ring system and a triazole moiety. These structural features contribute to its unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of thiadiazole derivatives in the development of bioactive compounds. The presence of the thiadiazole ring in this compound suggests potential anti-inflammatory and antioxidant properties. Additionally, the triazole moiety is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. These characteristics make it a promising candidate for use in pharmaceuticals targeting chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact. This approach aligns with current trends in sustainable chemical manufacturing.

One of the most intriguing aspects of this compound is its ability to interact with biological systems. Preclinical studies have demonstrated that it exhibits selective binding to certain proteins involved in cellular signaling pathways. This selectivity is crucial for developing drugs with fewer side effects. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, such as absorption and metabolism rates.

In terms of applications beyond pharmaceuticals, this compound has shown potential in the field of materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its electronic properties under different conditions to assess its suitability for applications such as light-emitting diodes (LEDs) and solar cells.

The development of this compound also underscores the importance of interdisciplinary collaboration in scientific research. Chemists, biologists, and material scientists are working together to unlock its full potential across various industries. The integration of experimental data with theoretical models has provided deeper insights into its structure-property relationships.

As research on this compound progresses, there is growing interest in exploring its scalability for industrial production. The identification of cost-effective synthetic routes and efficient purification methods will be critical for its commercialization. Additionally, regulatory compliance remains a key consideration to ensure safe handling and distribution.

In conclusion, the compound with CAS No. 904813-71